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Compound of Interest

Compound Name: 7-Fluoroquinoline

Cat. No.: B188112 Get Quote

Physical Properties of 7-Fluoroquinoline: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of 7-
Fluoroquinoline, a heterocyclic aromatic organic compound of interest in medicinal chemistry

and materials science. This document summarizes the available data for its melting and boiling

points and outlines the standard experimental methodologies for their determination.

Core Physical Properties
The physical state of 7-Fluoroquinoline under standard conditions is not definitively

established in the reviewed literature, with some sources suggesting it may be a low-melting

solid or a liquid. The available quantitative data for its primary physical constants are

summarized below.

Physical Property Value Conditions

Melting Point
Data not readily available in

cited literature.
-

Boiling Point 127-129 °C at 30 Torr[1]
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Note: The boiling point is provided at a reduced pressure. The boiling point at atmospheric

pressure would be significantly higher.

Experimental Protocols for Physical Property
Determination
While specific experimental details for the determination of 7-Fluoroquinoline's physical

properties are not extensively documented in the available literature, the following represents

standard and widely accepted methodologies for such characterizations.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting

range (typically 0.5-1 °C) is characteristic of a pure substance. The most common laboratory

method for determining the melting point is the capillary method.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Sample of 7-Fluoroquinoline

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: A small amount of finely powdered 7-Fluoroquinoline is packed into

the sealed end of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample quantities, a micro-boiling point determination is often employed.

Apparatus:

Thiele tube or a similar oil bath setup

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Liquid for the bath (e.g., mineral oil)

Sample of 7-Fluoroquinoline

Procedure:

Sample Preparation: A small volume of 7-Fluoroquinoline is placed in the small test tube. A

capillary tube, sealed at one end, is inverted and placed within the test tube with the open

end submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in the

Thiele tube containing the heating oil.

Heating: The apparatus is gently heated. As the temperature rises, a stream of bubbles will

emerge from the open end of the inverted capillary tube.
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Observation: Heating is discontinued when a steady stream of bubbles is observed. As the

apparatus cools, the bubbling will slow and eventually stop. The temperature at which the

liquid is drawn back into the capillary tube is recorded as the boiling point.

Pressure Correction: The atmospheric pressure at the time of the experiment should be

recorded, as boiling points are pressure-dependent.

Experimental Workflow Visualization
The logical flow for the characterization of the physical properties of 7-Fluoroquinoline can be

visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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